Strontium nitrate
Overview
Description
Strontium nitrate is an inorganic compound composed of the elements strontium, nitrogen, and oxygen with the formula Sr(NO3)2 . This colorless solid is used as a red colorant and oxidizer in pyrotechnics .
Synthesis Analysis
Strontium nitrate is typically generated by the reaction of nitric acid on strontium carbonate . The reaction is as follows: 2 HNO3 + SrCO3 → Sr(NO3)2 + H2O + CO2 .Molecular Structure Analysis
The molecular formula of strontium nitrate is Sr(NO3)2 . The crystal structure of strontium nitrate is cubic in its anhydrous form and monoclinic in its tetrahydrate form .Chemical Reactions Analysis
Strontium nitrate can react with ammonium nitrite to form strontium nitrite . It can also react with strontium carbonate to form strontium nitrate .Physical And Chemical Properties Analysis
Strontium nitrate appears as a white crystalline solid . It is soluble in water and ammonia, but insoluble in nitric acid . The molar mass of strontium nitrate is 211.63 g/mol for the anhydrous form and 283.69 g/mol for the tetrahydrate form . The melting point of the anhydrous form is 570°C, and it decomposes at 645°C .Scientific Research Applications
Medicine and Dentistry
Strontium nitrate is used in the field of medicine and dentistry . Strontium-based nanoparticles have gained interest due to their similar properties with calcium . They are used in bone regeneration and growth stimulation . Strontium nanoparticles can control the insulin release and thus regulate the pathophysiology of diabetes .
Drug Delivery
Strontium nitrate is used in targeted drug delivery . Strontium nanoparticles can elicit a prolonged immune response, thus acting as a good immunotherapeutic agent .
Environmental Sciences
Strontium nitrate is used in environmental sciences . Strontium-conjugated nanomaterials exhibit the antimicrobial ability and are efficient in the removal of toxic contaminants from industrial wastewater .
Agriculture
Strontium nitrate is used in agriculture . Strontium nanoparticles are used to enhance the efficacy of fertilizers and to control pests with minimal dose .
Gas Sensing
Strontium nitrate is used in gas sensing . Strontium nanoparticles are used as gas sensors to sense several toxic gases .
Fireworks and Road Flares
Strontium nitrate is used to produce a rich red flame in fireworks and road flares . The oxidizing properties of this salt are advantageous in such applications .
Skin Care
Strontium nitrate can aid in eliminating and lessening skin irritations . When mixed with glycolic acid, strontium nitrate reduces the sensation of skin irritation significantly better than using glycolic acid alone .
Electrophysiology
Strontium nitrate is used in electrophysiology experiments . As a divalent ion with an ionic radius similar to that of Ca2+ (1.13 Å and 0.99 Å respectively), Sr2+ ions resembles calcium’s ability to traverse calcium-selective ion channels and trigger neurotransmitter release from nerve endings .
Glassmaking
Strontium nitrate is used in glassmaking . The growth in end-use industries, such as pyrotechnics, electronics, and specialty glasses, is driving the strontium nitrate market .
Electronics
Strontium nitrate is used in electronics . The growth in end-use industries, such as pyrotechnics, electronics, and specialty glasses, is driving the strontium nitrate market .
Coatings
Strontium nitrate is used in coatings . The growth in end-use industries, such as pyrotechnics, electronics, and specialty glasses, is driving the strontium nitrate market .
Water Treatment
Strontium nitrate is used in water treatment . The growth in end-use industries, such as pyrotechnics, electronics, and specialty glasses, is driving the strontium nitrate market .
Pigment in Signal Lights and Railroad Flares
Strontium nitrate is used as a pigment in signal lights and railroad flares . The red color produced by strontium is particularly useful in these applications .
Reducing Skin Irritations
Strontium nitrate can help with reducing skin irritations . It is particularly effective when mixed with glycolic acid .
Electrophysiology Experiments
Strontium nitrate is used in electrophysiology experiments . As a divalent ion with an ionic radius similar to that of Ca2+ (1.13 Å and 0.99 Å respectively), Sr2+ ions resemble calcium’s ability to traverse calcium-selective ion channels and trigger neurotransmitter release from nerve endings .
Separation from Calcium
Strontium nitrate is weakly soluble in ethanol and even less so in a mixture of ethanol and diethyl ether . This property is used to separate strontium from calcium .
Component of Pyrotechnic Compounds
Strontium nitrate is widely used as a component of pyrotechnic compounds for signals, lighting, and incendiary rockets .
Safety And Hazards
Strontium nitrate is noncombustible but accelerates the burning of combustible materials . It may explode if large quantities are involved in a fire or the combustible material is finely divided . It may also explode under prolonged exposure to heat or fire . Toxic oxides of nitrogen are produced in fires . It is recommended to wear protective gloves, protective clothing, and eye protection when handling strontium nitrate .
Future Directions
The global strontium nitrate market is expected to reach an estimated $0.3 billion by 2030 with a CAGR of 4.8% from 2024 to 2030 . The major drivers for this market are increasing demand from the pyrotechnics industry, growing use in wastewater treatment, and increasing applications of distress flare as an essential piece of safety kit in marine, and defense .
properties
IUPAC Name |
strontium;dinitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2NO3.Sr/c2*2-1(3)4;/q2*-1;+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHEQXMRUPNDRPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
N2O6Sr, Sr(NO3)2 | |
Record name | STRONTIUM NITRATE | |
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Record name | Strontium nitrate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Strontium_nitrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9064924 | |
Record name | Strontium nitrate | |
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Molecular Weight |
211.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Strontium nitrate appears as a white crystalline solid. Noncombustible but accelerates burning of combustible materials. May explode if large quantities are involved in a fire or the combustible material is finely divided. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen are produced in fires. Used in pyrotechnics, in medicine, and to make other chemicals., Dry Powder; NKRA, White solid; [Merck Index] White odorless crystalline solid; [MSDSonline] | |
Record name | STRONTIUM NITRATE | |
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Record name | Nitric acid, strontium salt (2:1) | |
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Record name | Strontium nitrate | |
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Boiling Point |
1193 °F at 760 mmHg (USCG, 1999), 645 °C | |
Record name | STRONTIUM NITRATE | |
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Record name | STRONTIUM NITRATE | |
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Solubility |
70.9 g/100 ml water at 18 °C, 100 g/100 ml water at 100 °C, 401 G/L OF WATER @ 0 °C; 1 KG/L WATER @ 90 °C, Slightly sol in alcohol or acetone., 0.012 g/100 ml absolute alcohol | |
Record name | STRONTIUM NITRATE | |
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Density |
2.98 (USCG, 1999) - Denser than water; will sink, 2.99 g/cu-cm | |
Record name | STRONTIUM NITRATE | |
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Mechanism of Action |
PRINCIPAL ... PROPERTIES OF NITRATES ARE THEIR ABILITY TO OXIDIZE HEME IRON TO THE FERRIC STATE TO PRODUCE METHEMOGLOBINEMIA & TO CAUSE VASODILATION. /NITRATES/ | |
Record name | STRONTIUM NITRATE | |
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Product Name |
Strontium nitrate | |
Color/Form |
WHITE GRANULES OR POWDER, Colorless cubic crystals | |
CAS RN |
10042-76-9 | |
Record name | STRONTIUM NITRATE | |
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Record name | Strontium nitrate | |
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Record name | STRONTIUM NITRATE | |
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Record name | STRONTIUM NITRATE | |
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Melting Point |
1058 °F (USCG, 1999), 570 °C | |
Record name | STRONTIUM NITRATE | |
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Citations
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